Cas no 1009689-36-4 (3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione)

• Product Name: 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• CAS No: 1009689-36-4
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5445372
• Update Time: 2025-06-09

3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylanilino)-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione

• Inchi： 1S/C19H20N2O3/c1-3-13-8-10-14(11-9-13)20-15-12-18(22)21(19(15)23)16-6-4-5-7-17(16)24-2/h4-11,15,20H,3,12H2,1-2H3
• InChI Key： YCKZMZQMPQUGFI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(=O)CC(NC2=CC=C(CC)C=C2)C1=O

Additional information on 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione

Professional Introduction to Compound with CAS No. 1009689-36-4 and Product Name: 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione

The compound with the CAS number 1009689-36-4 and the product name 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a pyrrolidine core substituted with (4-ethylphenyl)amino and (2-methoxyphenyl) groups, suggests a rich chemical space for exploration, particularly in the context of drug discovery and development.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. These compounds often exhibit promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the (4-ethylphenyl)amino moiety in this particular molecule may contribute to its ability to interact with biological targets in a unique manner, potentially leading to novel therapeutic interventions. Furthermore, the (2-methoxyphenyl) group introduces an additional layer of complexity, which could modulate the compound's solubility, bioavailability, and metabolic stability.

In the realm of drug design, the rational modification of heterocyclic cores is a cornerstone strategy. The pyrrolidine ring in 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione serves as an excellent scaffold for such modifications. Researchers have been exploring various derivatives of this core structure to identify new lead compounds with enhanced efficacy and reduced side effects. The combination of electronic and steric effects arising from the substituents at different positions on the pyrrolidine ring can significantly influence the compound's binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. By leveraging computational chemistry techniques such as molecular docking and virtual screening, scientists can predict how modifications to this structure might affect its biological activity. These computational approaches have become indispensable tools in modern drug discovery, enabling researchers to rapidly screen large libraries of compounds for promising candidates.

The synthesis of 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione involves a series of well-established organic reactions that highlight the synthetic versatility of pyrrolidine derivatives. Key steps in its preparation typically include condensation reactions, nucleophilic substitutions, and cyclization processes. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

From a pharmacological perspective, this compound has shown intriguing properties in preclinical studies. Its ability to modulate certain signaling pathways has been observed in cell-based assays, suggesting potential applications in treating conditions such as neurodegenerative diseases and chronic inflammation. The precise mechanism of action remains an area of active investigation, but preliminary data indicate that it may interact with receptors or enzymes involved in these pathways.

The chemical stability of 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione is another critical factor that must be considered during its development. Factors such as pH sensitivity, thermal stability, and resistance to degradation play a significant role in determining its suitability for formulation into pharmaceutical products. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to assess these properties thoroughly.

In conclusion, 3-[(4-ethylphenyl)amino]-1-(2-methoxyphenyl)pyrrolidine-2,5-dione (CAS No. 1009689-36-4) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to make significant contributions to the field of pharmaceutical science.